molecular formula C12H9FN2O3 B1325062 [3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid CAS No. 853318-09-9

[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]acetic acid

Cat. No.: B1325062
CAS No.: 853318-09-9
M. Wt: 248.21 g/mol
InChI Key: MWWPTWKMWCATES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The linear formula of this compound is C12H9FN2O3 . The molecular structure of this compound is based on its formula, but specific details about its structure are not available in the search results.

Scientific Research Applications

Anticancer Activity

A study by Mehvish and Kumar (2022) synthesized a series of 3(2h)-one pyridazinone derivatives, which showed potential antioxidant activities. These derivatives were evaluated for in-vitro antioxidant activity using DPPH radical scavenging and hydrogen peroxide scavenging activities. Molecular docking studies were conducted, revealing potent antioxidant properties at a concentration of 50µg/ml (Mehvish & Kumar, 2022).

Anti-inflammatory and Analgesic Activities

Khalifa and Abdelbaky (2008) synthesized new imidazolyl acetic acid derivatives, including 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid. These compounds demonstrated significant anti-inflammatory and analgesic activities, with compounds 5, 9, 10, 12 exhibiting maximum anti-inflammatory activity in rat models (Khalifa & Abdelbaky, 2008).

Corrosion Inhibition

Nahlé et al. (2017) studied the inhibition effect of (6-phenyl-3-oxopyridazin-2-yl) acetohydrazide on the corrosion of mild steel in an acidic medium. The study found this compound to be an efficient inhibitor for mild steel corrosion, reaching about 85% efficiency at a specific concentration. This highlights its potential use in corrosion prevention and control (Nahlé et al., 2017).

Diuretic Activity

Shutske et al. (1982) synthesized a series of [(3-aryl-1,2-benzisoxazol-6-yl)oxy]acetic acids, one of which included a 2-fluorophenyl group at the 3 position. Compound 13ff, a derivative, was found to be moderately uricosuric in chimpanzees and was selected for further development due to its promising diuretic activity (Shutske et al., 1982).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product . Buyers are assumed to take responsibility to confirm product identity and/or purity . All sales are final . For safety, it’s recommended to handle this compound with appropriate personal protective equipment .

Properties

IUPAC Name

2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9FN2O3/c13-9-3-1-8(2-4-9)10-5-6-11(16)15(14-10)7-12(17)18/h1-6H,7H2,(H,17,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MWWPTWKMWCATES-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NN(C(=O)C=C2)CC(=O)O)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9FN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

853318-09-9
Record name (3-(4-FLUOROPHENYL)-6-OXO-1(6H)-PYRIDAZINYL)ACETIC ACID
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.